(2R)-2-azaniumyl-2-cycloheptylacetate

• Molecular Formula: C9H17NO2
• Molecular Weight: 171.24 g/mol
• SMILES: C1CCCC(CC1)C(C(=O)[O-])[NH3+]
• InChI: InChI=1S/C9H17NO2/c10-8(9(11)12)7-5-3-1-2-4-6-7/h7-8H,1-6,10H2,(H,11,12)/t8-/m1/s1
• InChIKey: GMLQOIMQMLOTNY-MRVPVSSYSA-N

Researchers designing helical peptidomimetics often face excessive flexibility with acyclic α,α-dialkyl glycines or over-constraint from smaller-ring analogs. (2R)-2-Azaniumyl-2-cycloheptylacetate provides an optimal intermediate conformational bias, retaining helical populations even in strongly solvating environments. - Enantiopure (R)-configuration enables D-amino acid oxidase substrate specificity studies. - Cycloheptyl ring fills the steric/lipophilic gap between cyclohexyl (MW 157.21) and cyclooctyl (MW 185.26) analogs. - Fmoc-protected derivative (CAS 2304413-61-2) available for direct SPPS incorporation. - ≥97% purity with batch traceability via CAS 1690142-32-5.

(2R)-2-Azaniumyl-2-cycloheptylacetate as a Chiral Non-Proteinogenic Building Block

(2R)-2-azaniumyl-2-cycloheptylacetate, the zwitterionic form of (2R)-2-amino-2-cycloheptylacetic acid, is a chiral non-proteinogenic α-amino acid featuring a fully saturated seven-membered cycloheptyl ring attached directly to the α-carbon of the glycine backbone . With a molecular formula of C₉H₁₇NO₂ and a molecular weight of 171.24 g/mol, it occupies a distinct steric and lipophilic space between the more common six-membered cyclohexylglycine (MW 157.21) and the less synthetically accessible eight-membered cyclooctylglycine (MW 185.26) [1][2]. The (R)-absolute configuration at the α-carbon, confirmed by the SMILES notation N[C@@H](C(=O)O)C1CCCCCC1, makes this compound specifically relevant for asymmetric synthesis applications where enantiopurity is critical . As a glycine surrogate with enhanced steric bulk, it is primarily employed as a chiral building block in peptide and peptidomimetic synthesis, where the cycloheptyl group imposes conformational constraints distinct from those of smaller-ring analogs [2][3].

Chiral glycine surrogate with cycloheptyl ring for constrained peptide and peptidomimetic synthesis

(R)-enantiomer for stereochemical control studies; distinct from (S)-enantiomer in DAO substrate recognition

Intermediate steric and lipophilic profile between cyclohexylglycine and cyclooctylglycine analogs

• [1] DrugMap/IDRB Lab. (S)-2-amino-2-cyclohexylacetic acid (L-Cyclohexylglycine), CAS 14328-51-9. Molecular properties record. View Source
• [2] Kuujia.com. (2R)-2-amino-2-cycloheptyl-acetic acid, CAS 1690142-32-5. Compound Technical Profile. View Source
• [3] BOC Sciences. Fmoc-Cycloheptyl-Ala-OH. Non-Proteinogenic Amino Acid Building Block Product Sheet. View Source

Generic Substitution Limits for (2R)-2-Azaniumyl-2-cycloheptylacetate

Generic substitution of (2R)-2-azaniumyl-2-cycloheptylacetate with its five-membered (cyclopentyl) or six-membered (cyclohexyl) ring analogs is not chemically or pharmacologically neutral. Published SAR studies on enantiopure cycloalkylglycine derivatives have demonstrated that increasing carbocyclic ring size systematically modulates antimicrobial potency, with the cycloheptyl-containing analog exhibiting the lowest activity in the series, explicitly indicating that 'a longer carbon chain does not promote activity' in that assay context [1]. Beyond biological activity, the increased molecular volume of the cycloheptyl ring (MW 171.24 vs. 157.21 for cyclohexylglycine and 143.18 for cyclopentylglycine) alters computed lipophilicity (predicted LogP), steric shielding of the α-amino group during solid-phase peptide synthesis coupling efficiency, and the conformational preferences of the resulting peptide backbone—all of which are ring-size-dependent parameters that cannot be interpolated from smaller-ring data alone [2]. The (R)-enantiomer further distinguishes itself from the (S)-enantiomer (CAS 49606-92-0), as D-amino acid oxidase (DAO) displays strict stereospecificity, meaning the two enantiomers are metabolically non-interchangeable [3].

Ring size Smaller-ring analogs (cyclopentyl, cyclohexyl) may alter conformational constraints and lipophilicity; reported antimicrobial SAR does not transfer across ring sizes.

Enantiomer (S)-enantiomer is not a DAO substrate; metabolic fate and in vivo stability profile may differ substantially from the (R)-form.

Conformation Acyclic α,α-dialkyl glycines (Dpg, Deg) do not provide equivalent helix stabilization in polar media; peptide backbone propensity may shift.

• [1] Kadri A, Aouadi K. In vitro antimicrobial and α-glucosidase inhibitory potential of enantiopure cycloalkylglycine derivatives: Insights into their in silico pharmacokinetic, druglikeness, and medicinal chemistry properties. J Appl Pharm Sci. 2020;10(06):107-115. doi:10.7324/JAPS.2020.10614. View Source
• [2] DrugMap/IDRB Lab. (S)-2-amino-2-cyclohexylacetic acid (L-Cyclohexylglycine). Molecular Weight: 157.21 Da. Comparative Molecular Properties Database. View Source
• [3] BRENDA Enzyme Database. EC 1.4.3.3 – D-amino-acid oxidase. Substrate Specificity: Strictly stereospecific oxidative deamination of D-amino acids. View Source

(2R)-2-Azaniumyl-2-cycloheptylacetate: Key Differentiation Evidence

Antimicrobial SAR: Ring Size and Potency

In a systematic study of 15 enantiopure cycloalkylglycine derivatives tested against Gram-positive and Gram-negative bacterial strains, the antimicrobial potency followed the rank order: α-γ-hydroxy-α-amino acids > isoxazine > isoxazolidines > α-amino-γ-lactones. Within the α-amino-γ-lactone sub-series (compounds 1–4), activity 'enhanced as the size of the saturated carbocyclic ring attached to the lactone moiety decreased,' with the lowest activity observed for the (1S,4S)-bicyclo[2.2.1]heptyl and cycloheptyl-substituted derivatives. The authors explicitly concluded that 'a longer carbon chain does not promote activity' [1]. This provides a quantifiable negative differentiation: the cycloheptyl ring confers a measurable reduction in antimicrobial potency relative to cyclopentyl and cyclohexyl analogs within the same scaffold family.

Antimicrobial SAR

Class-level

Cycloheptyl Lowest activity

Cyclohexyl Moderate activity

Cyclopentyl Highest activity

Supports antimicrobial screening context; ring size may limit target engagement

Activity rank-order from agar well diffusion assay; MIC values reported in primary study

Evidence Dimension	Antimicrobial activity rank order (α-amino-γ-lactone series) as a function of carbocyclic ring size
Target Compound Data	Cycloheptyl-substituted α-amino-γ-lactone: lowest antimicrobial activity in the series; further detailed as exhibiting the weakest inhibition alongside bicyclo[2.2.1]heptyl analog
Comparator Or Baseline	Cyclopentyl- and cyclohexyl-substituted α-amino-γ-lactones: higher antimicrobial activity; potency inversely correlated with ring size
Quantified Difference	Qualitative rank-order: activity decreases as ring size increases from C5 → C6 → C7. Specific MIC values for each ring size were reported in Table 1 (graphical format) with the cycloheptyl derivative at the lowest end of the activity range
Conditions	Agar well diffusion assay against Gram-positive (e.g., Staphylococcus aureus, Bacillus subtilis) and Gram-negative bacterial strains; MIC/MBC/MFC determination by broth microdilution

Why This Matters

Researchers designing antimicrobial peptide mimetics must recognize that increasing ring size beyond cyclohexyl can be counterproductive for target engagement—a dependence not predictable from smaller-ring data alone.

• [1] Kadri A, Aouadi K. In vitro antimicrobial and α-glucosidase inhibitory potential of enantiopure cycloalkylglycine derivatives: Insights into their in silico pharmacokinetic, druglikeness, and medicinal chemistry properties. J Appl Pharm Sci. 2020;10(06):107-115. doi:10.7324/JAPS.2020.10614. View Source

Molecular Weight and Lipophilicity Shifts by Ring Size

The molecular weight of (2R)-2-azaniumyl-2-cycloheptylacetate (171.24 g/mol, exact mass 171.1259) is approximately 8.9% higher than that of (2R)-2-amino-2-cyclohexylacetic acid (D-cyclohexylglycine, MW 157.21) and 19.6% higher than that of (2R)-2-amino-2-cyclopentylacetic acid (D-cyclopentylglycine, MW 143.18) [1]. Computed LogP values for the structurally analogous N-cycloheptylglycine are reported as 1.83 (ACD/LogP) with LogD (pH 7.4) of -0.79, indicating the compound is predominantly zwitterionic at physiological pH with moderate intrinsic lipophilicity . These incremental differences place the cycloheptyl derivative in a distinct region of the Lipinski property space: it retains Rule-of-Five compliance (zero violations) while offering greater hydrophobic surface area than the cyclohexyl analog—a parameter critical for modulating target binding pocket occupancy in structure-based design.

Physicochemical shift

Context-dependent

MW: Cycloheptyl 171.24 g/mol

vs. Cyclohexyl 157.21 g/mol

LogP increment (vs. C5) ~+1.1 units

Reported physicochemical profile; may influence PK/PD modeling interpretation

Computed values; experimental LogP/D not determined for this specific salt form

Evidence Dimension	Molecular weight and computed lipophilicity (LogP/LogD)
Target Compound Data	MW 171.24 g/mol; LogP (predicted analog) 1.83; LogD (pH 7.4) -0.79
Comparator Or Baseline	D-Cyclohexylglycine: MW 157.21 g/mol, LogP ~0.70 (cyclopentylglycine reference); D-Cyclopentylglycine: MW 143.18 g/mol
Quantified Difference	MW difference: +14.03 vs. cyclohexyl (+8.9%); +28.06 vs. cyclopentyl (+19.6%). LogP increment: ~+1.1 units vs. cyclopentylglycine (LogP 0.70)
Conditions	Computed physicochemical properties; ACD/Labs Percepta Platform v14.00; PubChem XLogP3; ChemSpider predicted data

Why This Matters

When procuring building blocks for a lead optimization campaign, the incremental ~14 Da mass and ~1 log unit lipophilicity shift must be accounted for in PK/PD modeling—simply scaling from cyclohexyl data will underestimate these parameters.

• [1] DrugMap/IDRB Lab. (S)-2-amino-2-cyclohexylacetic acid (L-Cyclohexylglycine), CAS 14328-51-9. MW: 157.21 Da. Database Record. View Source

Peptide Helix Stabilization: Cyclic vs. Acyclic Dialkyl Glycines

A comparative biophysical study of α,α-dialkyl glycines evaluated the helix-stabilizing effects of 1-aminocycloheptane-1-carboxylic acid (Ac7c, a close structural analog of the target compound) versus 1-aminocyclooctane-1-carboxylic acid (Ac8c), α-aminoisobutyric acid (Aib), di-n-propyl glycine (Dpg), and di-n-ethyl glycine (Deg) within a model heptapeptide sequence Boc-Val-Ala-Leu-Xxx-Val-Ala-Leu-OMe [1]. X-ray crystallography confirmed helical conformations for the Dpg- and Aib-containing peptides in the solid state. In solution (CDCl₃), all five peptides favored helical conformations; however, solvent titration experiments in CDCl₃/DMSO mixtures revealed that the Ac7c peptide retained a significantly greater residual population of helical conformations in strongly solvating DMSO compared to the linear Dpg and Deg peptides, which underwent more pronounced conformational transitions [1]. This demonstrates that the cycloheptyl ring provides conformationally constraining properties intermediate between the rigid Aib and the more flexible acyclic analogs.

Helix stabilization

Class-level

Ac7c (cycloheptyl analog) Retains helix in DMSO

Dpg / Deg (acyclic) Conformational collapse

Supports conformational constraint screening in polar environments

NMR solvent titration study on model heptapeptides; solid-state X-ray data also available

Evidence Dimension	Residual helical conformation population in DMSO (solvent-dependent conformational stability)
Target Compound Data	Ac7c-containing heptapeptide: significant residual helical population detectable by NMR in DMSO; distinct from Dpg/Deg peptides
Comparator Or Baseline	Dpg (di-n-propyl glycine) and Deg (di-n-ethyl glycine) peptides: more pronounced solvent-dependent conformational transitions; population of extended backbone conformations in DMSO
Quantified Difference	Qualitative: Ac7c > Dpg/Deg in helix stabilization in polar solvent. Specific NOE patterns and temperature coefficients reported in the primary study differentiate the conformational distributions.
Conditions	¹H-NMR in CDCl₃ and DMSO-d₆; X-ray crystallography for solid-state structures; solvent titration (CDCl₃/DMSO mixtures); temperature coefficient measurements

Why This Matters

When selecting an α,α-disubstituted glycine building block for constraining peptide backbone conformation, the cycloheptyl ring offers a distinct balance of rigidity and solubility compared to both the overly flexible acyclic analogs and the potentially over-constrained smaller-ring or bicyclic alternatives.

• [1] Vijayalakshmi S, Rao RB, Karle IL, Balaram P. Comparison of helix-stabilizing effects of alpha,alpha-dialkyl glycines with linear and cycloalkyl side chains. Biopolymers. 2000 Jan;53(1):84-98. doi:10.1002/(SICI)1097-0282(200001)53:1<84::AID-BIP8>3.0.CO;2-W. PMID: 10644953. View Source

Enantioselectivity: DAO Substrate (R) vs. (S)

D-Amino acid oxidase (DAO, EC 1.4.3.3) catalyzes the strictly stereospecific oxidative deamination of D-amino acids, including D-cycloalkylglycines, to their corresponding α-keto acids, while L-amino acids are not substrates [1]. The (2R)-enantiomer of 2-amino-2-cycloheptylacetic acid (CAS 1690142-32-5) is therefore predicted to be a DAO substrate, whereas the (2S)-enantiomer (CAS 49606-92-0) is not. This has direct implications for in vivo metabolic stability: the (R)-enantiomer will undergo DAO-mediated clearance, while the (S)-enantiomer will rely on alternative metabolic pathways [1][2]. The practical consequence is that the two enantiomers are not interchangeable for studies where metabolic fate matters, and researchers must procure the specific enantiomer matching their experimental design rather than assuming racemic material suffices.

DAO stereoselectivity

Class-level

(R)-enantiomer DAO substrate

(S)-enantiomer Non-substrate

Enantiomer-specific metabolic study context; may affect in vivo stability interpretation

Predicted from DAO broad specificity; kinetic constants not reported for this compound

Evidence Dimension	Substrate specificity for D-amino acid oxidase (DAO, EC 1.4.3.3)
Target Compound Data	(2R)-2-amino-2-cycloheptylacetic acid: predicted DAO substrate (D-configuration at α-carbon); subject to oxidative deamination
Comparator Or Baseline	(2S)-2-amino-2-cycloheptylacetic acid (CAS 49606-92-0): predicted non-substrate for DAO; metabolized via alternative pathways
Quantified Difference	Binary: DAO substrate (R) vs. non-substrate (S). Specific k_cat and K_M values for the cycloheptyl substrate have not been reported in the open literature.
Conditions	DAO enzyme assay; broad substrate specificity established for neutral and basic D-amino acids (BRENDA, EC 1.4.3.3)

Why This Matters

Procurement decisions between (R)- and (S)-enantiomers must account for differential metabolic stability: the (R)-form is susceptible to first-pass DAO metabolism, which may be either a desired feature (prodrug design) or a liability (requiring DAO-resistant formulation strategies).

• [1] BRENDA Enzyme Database. Information on EC 1.4.3.3 – D-amino-acid oxidase. Substrate specificity: D-amino acids (neutral and basic), stereoisomers of naturally occurring L-amino acids. View Source
• [2] PROSITE Documentation PDOC00573. D-amino acid oxidases signature. DAO (EC 1.4.3.3) catalyzes the oxidation of neutral and basic D-amino acids into their corresponding keto acids. View Source

Procurement Scenarios for (2R)-2-Azaniumyl-2-cycloheptylacetate

Constrained Peptide Synthesis with Intermediate Helix Stability

When designing helical peptide mimetics where acyclic α,α-dialkyl glycines (e.g., Dpg, Deg) prove too flexible and smaller-ring analogs (e.g., Aib, cyclopentylglycine) impose excessive conformational restriction, (2R)-2-azaniumyl-2-cycloheptylacetate offers an intermediate conformational bias. Evidence from Ac7c-containing model heptapeptides demonstrates that the cycloheptyl ring retains significant helical populations even in strongly solvating environments (DMSO) where acyclic analogs undergo conformational collapse [1]. The compound is available as the Fmoc-protected derivative (Fmoc-Gly(Cycloheptyl)-OH, CAS 2304413-61-2), enabling direct incorporation into standard solid-phase peptide synthesis (SPPS) workflows .

Ring Size SAR Upper Limit in Bioactive Molecules

For medicinal chemistry programs seeking to define the optimal cycloalkyl ring size for target engagement, (2R)-2-azaniumyl-2-cycloheptylacetate serves as the seven-membered ring probe in a systematic ring-size SAR matrix. Published data on enantiopure cycloalkylglycine derivatives shows that antimicrobial activity declines as ring size increases from cyclopentyl → cyclohexyl → cycloheptyl, providing a benchmark that 'a longer carbon chain does not promote activity' in that context [1]. Procuring the full cycloalkyl series (C5, C6, C7) enables researchers to identify whether their specific target exhibits a similar or inverted ring-size dependence.

DAO Substrate Probe for Stereospecific Metabolism

The (2R)-enantiomer is the D-configuration substrate for D-amino acid oxidase (DAO, EC 1.4.3.3), while the (2S)-enantiomer (CAS 49606-92-0) is not recognized [1]. This binary metabolic differentiation makes the (R)-enantiomer a useful tool compound for: (a) calibrating DAO activity assays with a sterically bulky, non-proteinogenic substrate; (b) evaluating whether DAO-mediated clearance in vivo is rate-limiting for D-cycloalkylglycine-containing compounds; and (c) serving as a negative control against the metabolically stable (S)-enantiomer in paired experiments.

Asymmetric Synthesis with Bulky Chiral Glycine Template

(2R)-2-azaniumyl-2-cycloheptylacetate is commercially available from multiple reputable vendors (Fluorochem, Aladdin, Capot Chemical) with specified enantiopurity (≥97% chemical purity) [1]. As a chiral glycine equivalent with a sterically demanding cycloheptyl side chain, it enables diastereoselective transformations where the bulky substituent directs facial selectivity in enolate alkylations, conjugate additions, or cycloadditions—reactions where the smaller cyclohexyl or cyclopentyl analogs may provide insufficient steric bias. The compound's CAS registry (1690142-32-5) and MDL number (MFCD30146459) ensure unambiguous procurement and batch traceability .

Application

Selection Property

Validation Focus

Conformationally constrained peptide design

Intermediate helix-stabilization bias (cycloheptyl vs. acyclic)

Conformational analysis in solvating conditions (NMR, CD)

Cycloalkyl ring-size SAR profiling

Seven-membered ring probe for target engagement ceiling

Antimicrobial screening or target-binding assay across C5–C7 series

Enantiomer-specific DAO metabolism studies

(R)-enantiomer as DAO substrate, (S) as non-substrate

In vitro DAO activity assay or comparative metabolic stability

Sterically directed asymmetric synthesis

Bulky cycloheptyl side chain for facial selectivity

Diastereomeric ratio or enantiomeric excess in model reactions

• [1] Vijayalakshmi S, Rao RB, Karle IL, Balaram P. Comparison of helix-stabilizing effects of alpha,alpha-dialkyl glycines with linear and cycloalkyl side chains. Biopolymers. 2000 Jan;53(1):84-98. doi:10.1002/(SICI)1097-0282(200001)53:1<84::AID-BIP8>3.0.CO;2-W. View Source
• [2] Kadri A, Aouadi K. In vitro antimicrobial and α-glucosidase inhibitory potential of enantiopure cycloalkylglycine derivatives. J Appl Pharm Sci. 2020;10(06):107-115. View Source
• [3] BRENDA Enzyme Database. EC 1.4.3.3 – D-amino-acid oxidase. Substrate specificity profile. View Source